Cas no 341965-68-2 (4-(4-Chlorophenyl)sulfanyl-2-(methylsulfanyl)-6-phenyl-5-pyrimidinecarbonitrile)

4-(4-Chlorophenyl)sulfanyl-2-(methylsulfanyl)-6-phenyl-5-pyrimidinecarbonitrile structure
341965-68-2 structure
Product Name:4-(4-Chlorophenyl)sulfanyl-2-(methylsulfanyl)-6-phenyl-5-pyrimidinecarbonitrile
CAS No:341965-68-2
MF:
MW:
MDL:MFCD00975762
CID:4649092
Update Time:2025-07-17

4-(4-Chlorophenyl)sulfanyl-2-(methylsulfanyl)-6-phenyl-5-pyrimidinecarbonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-[(4-CHLOROPHENYL)SULFANYL]-2-(METHYLSULFANYL)-6-PHENYL-5-PYRIMIDINECARBONITRILE
    • 4-(4-chlorophenyl)sulfanyl-2-methylsulfanyl-6-phenylpyrimidine-5-carbonitrile
    • 5-Pyrimidinecarbonitrile, 4-[(4-chlorophenyl)thio]-2-(methylthio)-6-phenyl-
    • 4-(4-Chlorophenyl)sulfanyl-2-(methylsulfanyl)-6-phenyl-5-pyrimidinecarbonitrile
    • MDL: MFCD00975762

4-(4-Chlorophenyl)sulfanyl-2-(methylsulfanyl)-6-phenyl-5-pyrimidinecarbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C142180-0.5mg
4-[(4-Chlorophenyl)sulfanyl]-2-(methylsulfanyl)-6-phenyl-5-pyrimidinecarbonitrile
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$ 50.00 2022-06-06
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4-[(4-Chlorophenyl)sulfanyl]-2-(methylsulfanyl)-6-phenyl-5-pyrimidinecarbonitrile
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4-[(4-Chlorophenyl)sulfanyl]-2-(methylsulfanyl)-6-phenyl-5-pyrimidinecarbonitrile
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$ 155.00 2022-06-06
Matrix Scientific
162796-1mg
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4-[(4-Chlorophenyl)sulfanyl]-2-(methylsulfanyl)-6-phenyl-5-pyrimidinecarbonitrile
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4-((4-Chlorophenyl)thio)-2-(methylthio)-6-phenylpyrimidine-5-carbonitrile
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4-((4-Chlorophenyl)thio)-2-(methylthio)-6-phenylpyrimidine-5-carbonitrile
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Additional information on 4-(4-Chlorophenyl)sulfanyl-2-(methylsulfanyl)-6-phenyl-5-pyrimidinecarbonitrile

Recent Advances in the Study of 4-(4-Chlorophenyl)sulfanyl-2-(methylsulfanyl)-6-phenyl-5-pyrimidinecarbonitrile (CAS: 341965-68-2)

The compound 4-(4-Chlorophenyl)sulfanyl-2-(methylsulfanyl)-6-phenyl-5-pyrimidinecarbonitrile (CAS: 341965-68-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This pyrimidine derivative, characterized by its unique sulfanyl and carbonitrile functional groups, has been the subject of several studies aimed at elucidating its pharmacological properties and mechanisms of action. Recent research has focused on its role as a kinase inhibitor, with particular emphasis on its ability to modulate key signaling pathways involved in cancer and inflammatory diseases.

One of the most notable findings in recent studies is the compound's inhibitory activity against specific tyrosine kinases, such as EGFR (Epidermal Growth Factor Receptor) and VEGFR (Vascular Endothelial Growth Factor Receptor). These kinases are critical targets in oncology, as their aberrant activation is often associated with tumor growth and angiogenesis. In vitro assays have demonstrated that 4-(4-Chlorophenyl)sulfanyl-2-(methylsulfanyl)-6-phenyl-5-pyrimidinecarbonitrile exhibits potent inhibitory effects at nanomolar concentrations, suggesting its potential as a lead compound for the development of novel anticancer agents.

Further investigations into the compound's mechanism of action have revealed its ability to induce apoptosis in cancer cells through the activation of intrinsic apoptotic pathways. Studies using cell lines derived from breast, lung, and colorectal cancers have shown that treatment with this compound leads to the upregulation of pro-apoptotic proteins such as Bax and caspase-3, while simultaneously downregulating anti-apoptotic proteins like Bcl-2. These findings underscore the compound's potential as a therapeutic agent for a wide range of malignancies.

In addition to its anticancer properties, recent research has explored the anti-inflammatory effects of 4-(4-Chlorophenyl)sulfanyl-2-(methylsulfanyl)-6-phenyl-5-pyrimidinecarbonitrile. Preclinical studies in animal models of rheumatoid arthritis and inflammatory bowel disease have demonstrated that the compound can significantly reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6. This anti-inflammatory activity is believed to be mediated through the inhibition of NF-κB signaling, a key pathway in the regulation of immune responses.

The pharmacokinetic profile of 4-(4-Chlorophenyl)sulfanyl-2-(methylsulfanyl)-6-phenyl-5-pyrimidinecarbonitrile has also been a focus of recent research. Studies have shown that the compound exhibits favorable oral bioavailability and metabolic stability, making it a promising candidate for further development. However, challenges remain in optimizing its selectivity and minimizing off-target effects, which are critical for its transition from preclinical to clinical studies.

In conclusion, the latest research on 4-(4-Chlorophenyl)sulfanyl-2-(methylsulfanyl)-6-phenyl-5-pyrimidinecarbonitrile (CAS: 341965-68-2) highlights its potential as a multifunctional therapeutic agent with applications in oncology and inflammation. While significant progress has been made in understanding its pharmacological properties, further studies are needed to fully elucidate its therapeutic potential and address the challenges associated with its development. Continued research in this area holds promise for the discovery of novel treatments for some of the most challenging diseases.

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